Cas no 2137545-68-5 (4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid)

• Product Name: 4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid
• CAS No: 2137545-68-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6167457
• PubChem ID: 165478009
• Update Time: 2025-10-12

4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid
• 4-[2-(oxan-2-yl)pyrrolidin-1-yl]-4-oxobutanoic acid
• 2137545-68-5
• EN300-1067271

• Inchi： 1S/C13H21NO4/c15-12(6-7-13(16)17)14-8-3-4-10(14)11-5-1-2-9-18-11/h10-11H,1-9H2,(H,16,17)
• InChI Key： PLUPWEAAMYFXBT-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1CCCN1C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid

Comprehensive Analysis of 4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid (CAS No. 2137545-68-5): Properties, Applications, and Industry Trends

The compound 4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid (CAS No. 2137545-68-5) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This heterocyclic derivative, characterized by a pyrrolidine ring linked to an oxane (tetrahydropyran) moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its carboxylic acid functionality further enhances its utility in drug design, particularly for modulating solubility and bioavailability.

Recent advancements in small-molecule therapeutics have highlighted the importance of scaffold diversification, where compounds like 4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid serve as key building blocks. Researchers are increasingly exploring its role in protease inhibition and GPCR-targeted drug discovery, aligning with trends in personalized medicine. The compound’s chiral centers also make it relevant for asymmetric synthesis, a hot topic in green chemistry.

From an industrial perspective, the demand for high-purity intermediates like CAS 2137545-68-5 has surged, driven by the need for cGMP-compliant raw materials in API manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards like ICH guidelines. These aspects resonate with frequent search queries such as "pyrrolidine derivatives in drug development" or "oxane-containing bioactive molecules."

Environmental and sustainability considerations are also shaping the discourse around this compound. Innovations in catalytic hydrogenation and solvent-free synthesis methods aim to reduce the ecological footprint of producing such intermediates. This aligns with the growing interest in green chemistry metrics (e.g., atom economy) and circular pharmaceutical manufacturing, frequently searched topics in academic and industrial circles.

In summary, 4-2-(oxan-2-yl)pyrrolidin-1-yl-4-oxobutanoic acid represents a convergence of synthetic utility, therapeutic potential, and sustainable innovation. Its study addresses both foundational chemistry questions and applied challenges, making it a compelling subject for researchers and industry professionals alike.